Cas no 18159-11-0 (1H-Pyrrole,3-nitro-1-(phenylmethyl)-)
18159-11-0 structure
Product name:1H-Pyrrole,3-nitro-1-(phenylmethyl)-
1H-Pyrrole,3-nitro-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole,3-nitro-1-(phenylmethyl)-
- 1-benzyl-3-nitropyrrole
- 1-benzyl-3-nitro-1h-pyrrole
- 1-benzyl-3-nitro-pyrrole
- DTXSID30297305
- NSC-115169
- 18159-11-0
- NSC115169
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- Inchi： InChI=1S/C11H10N2O2/c14-13(15)11-6-7-12(9-11)8-10-4-2-1-3-5-10/h1-7,9H,8H2
- InChI Key： HZDRORMSKAGKHF-UHFFFAOYSA-N
- SMILES： O=[N+](C1C=CN(CC2=CC=CC=C2)C=1)[O-]
Computed Properties
- Exact Mass: 202.07400
- Monoisotopic Mass: 202.074228
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.8
Experimental Properties
- Density: 1.19
- Boiling Point: 335.1°C at 760 mmHg
- Flash Point: 156.5°C
- Refractive Index: 1.6
- PSA: 50.75000
- LogP: 2.96780
1H-Pyrrole,3-nitro-1-(phenylmethyl)- Related Literature
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1. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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Wei Chen,Lin-xin Zhong,Xin-wen Peng,Kun Wang,Zhi-feng Chen Catal. Sci. Technol., 2014,4, 1426-1435
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Weida Chang,Shanghao Liu,Zhimin Li,Kaibo Zhu RSC Adv., 2019,9, 28323-28329
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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